Cas no 2229509-30-0 (3,4-dihydro-2H-pyran-5-sulfonyl fluoride)

• Product Name: 3,4-dihydro-2H-pyran-5-sulfonyl fluoride
• CAS No: 2229509-30-0
• MF: C₅H₇FO₃S
• MW: 166.170684099197
• CID: 5914108
• PubChem ID: 165870439
• Update Time: 2025-05-24

3,4-dihydro-2H-pyran-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-pyran-5-sulfonyl fluoride
• EN300-1991039
• 2229509-30-0

• Inchi： 1S/C5H7FO3S/c6-10(7,8)5-2-1-3-9-4-5/h4H,1-3H2
• InChI Key： YBGFZAYSHUROAQ-UHFFFAOYSA-N
• SMILES： S(C1=COCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 166.00999342g/mol
• Monoisotopic Mass: 166.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,4-dihydro-2H-pyran-5-sulfonyl fluoride

3,4-Dihydro-2H-Pyran-5-Sulfonyl Fluoride: A Comprehensive Overview

3,4-Dihydro-2H-pyran-5-sulfonyl fluoride, identified by the CAS registry number 2229509-30-0, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in organic synthesis and their role as intermediates in the production of advanced materials. The structure of this compound is characterized by a pyran ring system with a sulfonyl fluoride group attached at the 5-position, making it a valuable precursor in the synthesis of sulfonylated compounds.

Recent studies have highlighted the potential of 3,4-dihydro-2H-pyran-5-sulfonyl fluoride in drug discovery and development. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without significantly altering the molecular framework. This property is particularly useful in optimizing pharmacokinetic profiles and enhancing bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that incorporating this sulfonyl fluoride into lead compounds can improve their stability and receptor binding affinity.

In addition to its role in pharmaceuticals, 3,4-dihydro-2H-pyran-5-sulfonyl fluoride has found applications in polymer chemistry. Its reactivity with nucleophiles makes it an ideal candidate for synthesizing novel polymeric materials with tailored properties. A research team from the University of California reported the successful synthesis of a new class of sulfonamide-based polymers using this compound as a building block. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and electronics.

The synthesis of 3,4-dihydro-2H-pyran-5-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the corresponding pyran derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields. These developments are crucial for scaling up production to meet the growing demand from various industries.

The chemical properties of this compound are also worth noting. Its sulfonyl fluoride group imparts high electrophilicity, making it reactive towards nucleophiles such as amines, alcohols, and thiols. This reactivity is harnessed in various coupling reactions to form sulfonamides, sulfonate esters, and other derivatives. The ability to form stable bonds with these groups has made it a valuable tool in organic synthesis.

In terms of safety and handling, while 3,4-dihydro-2H-pyran-5-sulfonyl fluoride is not classified as a hazardous material under standard conditions, proper precautions should be taken due to its reactivity. Gloves and goggles are recommended when handling this compound to prevent skin or eye irritation.

The future outlook for this compound appears promising as researchers continue to explore its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of structural features and reactivity positions it as a key player in advancing chemical innovation across multiple disciplines.